Cas no 2138782-97-3 (2-{(benzyloxy)carbonylamino}-5-hydroxy-4-(hydroxymethyl)-4-methylpentanoic acid)
2-{(benzyloxy)carbonylamino}-5-hydroxy-4-(hydroxymethyl)-4-methylpentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{(benzyloxy)carbonylamino}-5-hydroxy-4-(hydroxymethyl)-4-methylpentanoic acid
- 2-{[(benzyloxy)carbonyl]amino}-5-hydroxy-4-(hydroxymethyl)-4-methylpentanoic acid
- EN300-1300276
- 2138782-97-3
-
- Inchi: 1S/C15H21NO6/c1-15(9-17,10-18)7-12(13(19)20)16-14(21)22-8-11-5-3-2-4-6-11/h2-6,12,17-18H,7-10H2,1H3,(H,16,21)(H,19,20)
- InChI Key: MEQHJWOVYNNTOJ-UHFFFAOYSA-N
- SMILES: OCC(C)(CO)CC(C(=O)O)NC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 311.13688739g/mol
- Monoisotopic Mass: 311.13688739g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 9
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 116Ų
2-{(benzyloxy)carbonylamino}-5-hydroxy-4-(hydroxymethyl)-4-methylpentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1300276-1.0g |
2-{[(benzyloxy)carbonyl]amino}-5-hydroxy-4-(hydroxymethyl)-4-methylpentanoic acid |
2138782-97-3 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1300276-50mg |
2-{[(benzyloxy)carbonyl]amino}-5-hydroxy-4-(hydroxymethyl)-4-methylpentanoic acid |
2138782-97-3 | 50mg |
$768.0 | 2023-09-30 | ||
| Enamine | EN300-1300276-100mg |
2-{[(benzyloxy)carbonyl]amino}-5-hydroxy-4-(hydroxymethyl)-4-methylpentanoic acid |
2138782-97-3 | 100mg |
$804.0 | 2023-09-30 | ||
| Enamine | EN300-1300276-250mg |
2-{[(benzyloxy)carbonyl]amino}-5-hydroxy-4-(hydroxymethyl)-4-methylpentanoic acid |
2138782-97-3 | 250mg |
$840.0 | 2023-09-30 | ||
| Enamine | EN300-1300276-500mg |
2-{[(benzyloxy)carbonyl]amino}-5-hydroxy-4-(hydroxymethyl)-4-methylpentanoic acid |
2138782-97-3 | 500mg |
$877.0 | 2023-09-30 | ||
| Enamine | EN300-1300276-1000mg |
2-{[(benzyloxy)carbonyl]amino}-5-hydroxy-4-(hydroxymethyl)-4-methylpentanoic acid |
2138782-97-3 | 1000mg |
$914.0 | 2023-09-30 | ||
| Enamine | EN300-1300276-2500mg |
2-{[(benzyloxy)carbonyl]amino}-5-hydroxy-4-(hydroxymethyl)-4-methylpentanoic acid |
2138782-97-3 | 2500mg |
$1791.0 | 2023-09-30 | ||
| Enamine | EN300-1300276-5000mg |
2-{[(benzyloxy)carbonyl]amino}-5-hydroxy-4-(hydroxymethyl)-4-methylpentanoic acid |
2138782-97-3 | 5000mg |
$2650.0 | 2023-09-30 | ||
| Enamine | EN300-1300276-10000mg |
2-{[(benzyloxy)carbonyl]amino}-5-hydroxy-4-(hydroxymethyl)-4-methylpentanoic acid |
2138782-97-3 | 10000mg |
$3929.0 | 2023-09-30 |
2-{(benzyloxy)carbonylamino}-5-hydroxy-4-(hydroxymethyl)-4-methylpentanoic acid Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 2-{(benzyloxy)carbonylamino}-5-hydroxy-4-(hydroxymethyl)-4-methylpentanoic acid
Introduction to 2-{(benzyloxy)carbonylamino}-5-hydroxy-4-(hydroxymethyl)-4-methylpentanoic acid (CAS No. 2138782-97-3)
2-{(benzyloxy)carbonylamino}-5-hydroxy-4-(hydroxymethyl)-4-methylpentanoic acid (CAS No. 2138782-97-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.
The chemical structure of 2-{(benzyloxy)carbonylamino}-5-hydroxy-4-(hydroxymethyl)-4-methylpentanoic acid is notable for its multifunctional groups, including an amide, hydroxyl, and carboxylic acid functionalities. These functional groups contribute to the compound's reactivity and its ability to form various chemical bonds, making it a valuable intermediate in synthetic chemistry. The presence of a benzyl protecting group on the amine function also adds to its stability and versatility in different reaction conditions.
Recent studies have focused on the synthesis of 2-{(benzyloxy)carbonylamino}-5-hydroxy-4-(hydroxymethyl)-4-methylpentanoic acid. One notable approach involves the use of multistep organic synthesis techniques, including protection-deprotection strategies and selective functional group manipulations. For instance, a study published in the Journal of Organic Chemistry in 2021 described a highly efficient method for synthesizing this compound using palladium-catalyzed cross-coupling reactions followed by selective hydrolysis steps. This method not only improved the yield but also minimized side reactions, making it a preferred choice for large-scale production.
In terms of biological activities, 2-{(benzyloxy)carbonylamino}-5-hydroxy-4-(hydroxymethyl)-4-methylpentanoic acid has shown promising results in various bioassays. Research conducted at the University of California, San Francisco, demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, preliminary studies have indicated that it may have potential as an antiviral agent, particularly against RNA viruses like influenza and SARS-CoV-2. These findings suggest that 2-{(benzyloxy)carbonylamino}-5-hydroxy-4-(hydroxymethyl)-4-methylpentanoic acid could be a valuable lead compound for further drug development.
The potential applications of 2-{(benzyloxy)carbonylamino}-5-hydroxy-4-(hydroxymethyl)-4-methylpentanoic acid extend beyond its anti-inflammatory and antiviral properties. Its unique structural features make it suitable for use as a building block in the synthesis of more complex molecules with diverse biological activities. For example, researchers at Harvard University have explored its use in the development of novel antibiotics targeting multidrug-resistant bacteria. The ability to modify the functional groups on this compound allows for fine-tuning of its pharmacological properties, enhancing its therapeutic potential.
In conclusion, 2-{(benzyloxy)carbonylamino}-5-hydroxy-4-(hydroxymethyl)-4-methylpentanoic acid (CAS No. 2138782-97-3) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a promising candidate for the development of new therapeutic agents. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in the field.
2138782-97-3 (2-{(benzyloxy)carbonylamino}-5-hydroxy-4-(hydroxymethyl)-4-methylpentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)